Cas no 62952-04-9 (Propanoic acid, 2-methyl-, 2-(2-benzothiazolylthio)ethyl ester)

• Product Name: Propanoic acid, 2-methyl-, 2-(2-benzothiazolylthio)ethyl ester
• CAS No: 62952-04-9
• MF: C₁₃H₁₅NO₂S₂
• MW: 281.393700838089
• CID: 428345
• PubChem ID: 71381702
• Update Time: 2025-04-19

Propanoic acid, 2-methyl-, 2-(2-benzothiazolylthio)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-methyl-, 2-(2-benzothiazolylthio)ethyl ester
• 2-(1,3-benzothiazol-2-ylsulfanyl)ethyl 2-methylpropanoate
• DTXSID10804132
• 2-[(1,3-Benzothiazol-2-yl)sulfanyl]ethyl 2-methylpropanoate
• 62952-04-9

• Inchi： 1S/C13H15NO2S2/c1-9(2)12(15)16-7-8-17-13-14-10-5-3-4-6-11(10)18-13/h3-6,9H,7-8H2,1-2H3
• InChI Key： HSKKEICZEZGVRB-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)CCOC(C(C)C)=O

Computed Properties

• Exact Mass: 281.05455
• Monoisotopic Mass: 281.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• PSA: 39.19